Cas no 1508432-63-0 (1,1-difluoro-2-(3-methylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(3-methylphenyl)propan-2-amine
• CAS No: 1508432-63-0
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6229866
• PubChem ID: 80604776
• Update Time: 2025-08-05

1,1-difluoro-2-(3-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(3-methylphenyl)propan-2-amine
• AKOS019171246
• 1508432-63-0
• EN300-1933919

• Inchi： 1S/C10H13F2N/c1-7-4-3-5-8(6-7)10(2,13)9(11)12/h3-6,9H,13H2,1-2H3
• InChI Key： ZBLOVQPTGAZYQI-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(C)C=1)N)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-(3-methylphenyl)propan-2-amine

Professional Introduction to Compound with CAS No. 1508432-63-0 and Product Name: 1,1-difluoro-2-(3-methylphenyl)propan-2-amine

The compound with the CAS number 1508432-63-0 and the product name 1,1-difluoro-2-(3-methylphenyl)propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a difluoro group and a 3-methylphenyl substituent, which contribute to its distinct reactivity and biological activity.

In the realm of modern pharmaceutical research, the incorporation of fluorine atoms into organic molecules has become increasingly prevalent. Fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of a difluoro group in 1,1-difluoro-2-(3-methylphenyl)propan-2-amine is particularly noteworthy, as it can influence the compound's electronic properties and interactions with biological targets. This feature has made it a valuable scaffold for designing novel therapeutic agents.

The 3-methylphenyl moiety in the compound's structure further contributes to its complexity and functionality. This aromatic ring system is known for its ability to modulate pharmacological activity by participating in hydrophobic interactions and π-stacking phenomena. The combination of these structural elements makes 1,1-difluoro-2-(3-methylphenyl)propan-2-amine a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the potential of fluorinated amine derivatives in the development of central nervous system (CNS) drugs. The amine functional group in 1,1-difluoro-2-(3-methylphenyl)propan-2-amine can serve as a key pharmacophore for interacting with neurotransmitter receptors and ion channels. Furthermore, the electron-withdrawing effect of the difluoro group can fine-tune the compound's lipophilicity and solubility, optimizing its brain penetration and bioavailability. These properties are particularly relevant in the context of treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Another area of interest is the application of this compound in anti-inflammatory drug development. Inflammatory processes are often mediated by enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which are targets for many existing anti-inflammatory agents. The unique structural features of 1,1-difluoro-2-(3-methylphenyl)propan-2-amine, including its fluorinated amine core and aromatic substituent, may enable it to interact with these enzymes in a novel manner. Preliminary computational studies suggest that this compound could exhibit inhibitory activity against COX enzymes, potentially leading to the development of new anti-inflammatory therapies.

The synthesis of 1,1-difluoro-2-(3-methylphenyl)propan-2-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized methodologies to ensure high selectivity and yield. However, advances in fluorination techniques have made it increasingly feasible to incorporate fluorine into complex organic molecules. The synthesis of this compound involves multiple steps, including fluorination reactions, Grignard additions, and aromatic substitutions. Each step must be carefully optimized to achieve the desired product with high purity.

In conclusion, 1,1-difluoro-2-(3-methylphenyl)propan-2-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a difluoro group and a 3-methylphenyl substituent makes this compound a versatile scaffold for designing novel therapeutic agents. Its potential applications in treating CNS disorders and inflammation highlight its importance as a research chemical. As synthetic methodologies continue to evolve, the accessibility of such compounds will likely increase, opening up new avenues for drug discovery and development.